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Compound of Interest

Compound Name: Ferensimycin B, sodium salt

CAS No.: 135501-80-3

Cat. No.: B12727645

Get Quote

Topic: Long-Term Freeze Storage & Stability Optimization Product Code: [Generic-Reference] |

Compound Class: Polyether Ionophore Antibiotic[1][2][3][4]

Executive Summary: Stability Profile
Ferensimycin B sodium salt is a polyether ionophore structurally related to lysocellin.[1][2][3]

While generally stable in its lyophilized solid state, it exhibits specific sensitivities to moisture-

induced hydrolysis and acidic environments.[1][2][3][4] The sodium salt form enhances

solubility in polar organic solvents but increases hygroscopicity, making "long-term freeze

storage" a critical control point.[1][2][3][4] Improper storage leads to lactonization or cleavage of

the polyether backbone, resulting in a silent loss of biological potency.[1][2][3][4]
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Parameter Specification

Molecular Formula

C

H

O

Na

Molecular Weight ~664.85 g/mol

Storage (Solid) -20°C (Preferred) or -80°C; Must be Desiccated

Storage (Solution) -20°C in DMSO/Ethanol (Max 1-2 months)

Solubility
Soluble in MeOH, EtOH, DMSO, CHCl

; Insoluble in Water

Primary Risk Hygroscopicity leading to hydrolytic degradation

Core Storage Protocols (The "Why" and "How")
Q1: Why does Ferensimycin B sodium salt degrade even
at -20°C?
Technical Insight: The degradation is rarely thermal; it is almost always chemical hydrolysis

driven by trapped moisture.[1][2][3][4] As a sodium salt, the compound is hygroscopic.[1][2][3]

[4] If the vial is not strictly airtight, water vapor condenses during the freezing process.[1][2][3]

[4] Over months, this trapped moisture facilitates the opening of the tetrahydropyran/furan rings

or rearrangement of the terminal carboxylic acid function, rendering the ionophore incapable of

forming the "pseudocyclic" cage necessary for cation transport.[1][2][3][4]

Protocol: The "Double-Seal" Freeze Method

Desiccation: Ensure the original vial is sealed under nitrogen or argon.[1][2][3][4] If re-

aliquoting, do so in a low-humidity environment (<30% RH).[1][2][3][4]

Secondary Containment: Place the primary vial inside a secondary container (e.g., a 50 mL

conical tube) containing active silica gel or molecular sieves.
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Thermal Buffering: The secondary container also acts as a thermal buffer, preventing rapid

temperature fluctuations during freezer door openings.[1][2][3][4]

Q2: Can I store Ferensimycin B in solution at -80°C?
Recommendation:Avoid if possible. While DMSO stock solutions are often stored at -20°C,

long-term storage (>3 months) is risky.[1][2][3][4] DMSO is hygroscopic and will absorb water

from the atmosphere every time the vial is opened.[1][2][3][4]

If you must store in solution: Use anhydrous DMSO.[1][2][3][4] Aliquot into single-use

volumes (e.g., 20 µL) to avoid freeze-thaw cycles. Flash freeze in liquid nitrogen before

placing in -80°C.

Troubleshooting & FAQs
Q3: My reconstituted solution has turned slightly yellow.
Is it still usable?
Diagnosis:Likely Oxidative Degradation. Polyether antibiotics are generally colorless to white.

[1][2][3][4] A yellow tint often indicates oxidation of trace impurities or the polyether backbone

itself, often catalyzed by light exposure or metal contamination.[1][2][3][4]

Action: Run a QC check (see Section 4). If HPLC purity is >95%, it may be salvageable for

non-critical assays.[1][2][3][4] For kinetic studies or IC50 determination, discard.

Q4: I see a precipitate after thawing my DMSO stock.
Diagnosis:Salt "Crash-Out" or Hydrate Formation. Ferensimycin B sodium salt can form less

soluble hydrates upon contact with trace moisture in the DMSO during thawing.[1][2][3][4]

Troubleshooting Steps:

Vortex vigorously for 60 seconds.

Warm the solution to 37°C for 5-10 minutes. Sonicate if necessary.[1][2][3][4]

Critical: If precipitate remains, the compound has likely undergone an irreversible chemical

change or the sodium ion has coordinated with carbonates/impurities.[1][2][3][4] Do not
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filter and use; the concentration is now unknown.

Q5: How does this compound actually work?
(Mechanism Context)
Mechanism: Ferensimycin B acts as an ionophore, preferentially binding monovalent cations

(like Na+ or K+) and transporting them across lipid membranes down their concentration

gradient.[1][2][3][4] This disrupts the electrochemical gradient (membrane potential), leading to

osmotic stress and cell death in target organisms (e.g., Gram-positive bacteria, coccidia).[1][2]

[3][4]

Experimental Workflows & Validation
Workflow 1: Reconstitution & Quality Control
This self-validating workflow ensures that the compound used in your assay matches the

expected potency.[1][2][3][4]
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Lyophilized Ferensimycin B Na
(Remove from -20°C)

Equilibrate to RT (30 mins)
(Prevents condensation inside vial)

Add Anhydrous DMSO/EtOH
(Target: 10-50 mg/mL)

Vortex & Inspect
(Clear solution?)

Precipitate?

Sonicate (37°C, 5 min)

Yes

QC: HPLC/TLC Check
(Compare to Ref Std)

No

Proceed to Assay
(Aliquot remaining)

Purity > 95%

Discard
(Irreversible degradation)

Purity < 90%

Click to download full resolution via product page

Caption: Decision tree for the reconstitution of Ferensimycin B, including checkpoints for

solubility and purity verification.

Workflow 2: Mechanism of Action (Ionophore Transport)
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Understanding the mechanism helps explain why "loss of activity" occurs (structural damage

prevents ion encapsulation).[1][2][3][4]

Extracellular Space
(High [Na+])

Ferensimycin B
(Apo-form)

Binding

Lipid Bilayer

Intracellular Space
(Low [Na+])Release of Na+

Recycle (H+ exchange)

Ferensimycin-Na+ Complex
(Lipophilic Cage)

Encapsulation of Na+
Diffusion

Click to download full resolution via product page

Caption: Cyclic transport mechanism of Ferensimycin B. Structural degradation during storage

breaks this cycle by preventing Na+ encapsulation.[1][2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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